Cas no 1019589-26-4 (N-(3,4-dimethylphenyl)thiolan-3-amine)

• Product Name: N-(3,4-dimethylphenyl)thiolan-3-amine
• CAS No: 1019589-26-4
• MF: C₁₄H₁₉NS
• MW: 233.372362375259
• CID: 5229930
• PubChem ID: 43194128
• Update Time: 2026-03-07

N-(3,4-dimethylphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(3,4-dimethylphenyl)tetrahydro-
• N-(3,4-dimethylphenyl)thiolan-3-amine

• Inchi： 1S/C14H19NS/c1-10-6-7-13(8-11(10)2)15-12-4-3-5-14(16)9-12/h6-8,12,15H,3-5,9H2,1-2H3
• InChI Key： YGZDRKNZBWWOSJ-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(C)C(C)=C2)CCCC(=S)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on N-(3,4-dimethylphenyl)thiolan-3-amine

Comprehensive Overview of N-(3,4-dimethylphenyl)thiolan-3-amine (CAS No. 1019589-26-4): Properties, Applications, and Industry Insights

N-(3,4-dimethylphenyl)thiolan-3-amine (CAS No. 1019589-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a thiolane ring linked to a dimethylphenyl group, serves as a key intermediate in the synthesis of bioactive molecules. Its CAS registry number (1019589-26-4) ensures precise identification in global databases, making it a critical reference for researchers and manufacturers.

The growing interest in N-(3,4-dimethylphenyl)thiolan-3-amine aligns with the broader demand for heterocyclic compounds in drug discovery. Recent trends highlight its relevance in central nervous system (CNS) drug development, where modified amine structures are explored for their pharmacokinetic properties. Industry reports suggest that compounds like 1019589-26-4 are being investigated for their potential to cross the blood-brain barrier (BBB), a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the thiolan-3-amine moiety offers versatility in ring-functionalization reactions. Researchers frequently search for "amine-protection strategies for thiolane derivatives" or "CAS 1019589-26-4 solubility data," reflecting practical concerns in process optimization. The compound's logP value and hydrogen-bonding capacity are also critical parameters for formulation scientists working on drug delivery systems.

Environmental and regulatory considerations surrounding N-(3,4-dimethylphenyl)thiolan-3-amine have become increasingly prominent. With the rise of green chemistry initiatives, queries like "biodegradability of thiolan-3-amine derivatives" or "1019589-26-4 REACH compliance" frequently appear in scientific literature. The compound's stability under various pH conditions makes it a subject of interest for sustainable synthesis methodologies.

Analytical characterization of CAS 1019589-26-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Recent publications emphasize the importance of chiral separation methods for this amine derivative, particularly in the context of enantioselective catalysis. These aspects are crucial for quality control in GMP-compliant production environments.

Market intelligence indicates growing procurement inquiries for N-(3,4-dimethylphenyl)thiolan-3-amine from contract research organizations (CROs) and generic drug manufacturers. The compound's patent landscape is another frequently searched topic, with particular interest in its use for prodrug formulations and metabolite synthesis. Such applications position 1019589-26-4 as a valuable asset in intellectual property-driven pharmaceutical development.

Emerging applications in material science further expand the utility spectrum of this compound. Studies exploring its incorporation into conductive polymers or as a ligand in coordination chemistry demonstrate its interdisciplinary potential. These developments respond to the increasing demand for multifunctional building blocks in both life sciences and industrial chemistry sectors.